Cas no 2227816-57-9 (rac-(1R,3S)-3-(3,5-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine)

Technical Introduction: rac-(1R,3S)-3-(3,5-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine is a chiral cyclopropane derivative featuring a 3,5-dimethylphenyl substituent and a primary amine functional group. Its stereochemistry and rigid cyclopropane backbone contribute to its utility as a versatile intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The compound’s structural rigidity and amine group enable selective reactivity, making it valuable for asymmetric synthesis and ligand design. The presence of dimethylphenyl groups enhances lipophilicity, which may influence binding affinity in biologically active molecules. This compound is typically handled under inert conditions due to the amine’s sensitivity. Its well-defined stereochemistry ensures reproducibility in research applications.
rac-(1R,3S)-3-(3,5-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine structure
2227816-57-9 structure
Product Name:rac-(1R,3S)-3-(3,5-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine
CAS No:2227816-57-9
MF:C13H19N
MW:189.29666352272
CID:6213948
PubChem ID:165700888
Update Time:2025-06-13

rac-(1R,3S)-3-(3,5-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • rac-(1R,3S)-3-(3,5-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine
    • EN300-1820482
    • 2227816-57-9
    • Inchi: 1S/C13H19N/c1-8-5-9(2)7-10(6-8)11-12(14)13(11,3)4/h5-7,11-12H,14H2,1-4H3/t11-,12-/m1/s1
    • InChI Key: RQQAEKJYWZIQMU-VXGBXAGGSA-N
    • SMILES: N[C@@H]1[C@@H](C2C=C(C)C=C(C)C=2)C1(C)C

Computed Properties

  • Exact Mass: 189.151749610g/mol
  • Monoisotopic Mass: 189.151749610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 26Ų

rac-(1R,3S)-3-(3,5-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine Pricemore >>

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rac-(1R,3S)-3-(3,5-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine Related Literature

Additional information on rac-(1R,3S)-3-(3,5-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine

Research Brief on rac-(1R,3S)-3-(3,5-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS: 2227816-57-9)

In recent years, the compound rac-(1R,3S)-3-(3,5-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS: 2227816-57-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclopropylamine derivative has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems. The unique structural features of this compound, including its stereochemistry and dimethylphenyl substitution, contribute to its biological activity and selectivity.

Recent studies have focused on elucidating the pharmacological profile of rac-(1R,3S)-3-(3,5-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine. One key area of investigation is its interaction with monoamine transporters, such as the serotonin transporter (SERT) and norepinephrine transporter (NET). Preliminary data suggest that this compound exhibits a high affinity for these transporters, which may underlie its potential as a novel antidepressant or anxiolytic agent. Additionally, its stereochemical configuration appears to play a critical role in determining its binding affinity and functional activity.

Another line of research has explored the metabolic stability and pharmacokinetic properties of rac-(1R,3S)-3-(3,5-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine. In vitro and in vivo studies have demonstrated that this compound exhibits favorable metabolic stability, with minimal degradation by hepatic enzymes. Furthermore, its pharmacokinetic profile suggests good oral bioavailability and brain penetration, making it a viable candidate for central nervous system (CNS) targeting.

The synthesis and optimization of rac-(1R,3S)-3-(3,5-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine have also been a focus of recent research. Advances in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, allowing for more precise studies of its stereospecific effects. These synthetic improvements have facilitated the development of analogs with enhanced potency and selectivity, paving the way for further preclinical evaluation.

In conclusion, rac-(1R,3S)-3-(3,5-dimethylphenyl)-2,2-dimethylcyclopropan-1-amine represents a promising scaffold for the development of novel therapeutics, particularly in the realm of CNS disorders. Ongoing research aims to further characterize its mechanism of action, optimize its pharmacological properties, and evaluate its efficacy in relevant disease models. The compound's unique structural and functional attributes position it as a valuable tool for both basic research and drug discovery efforts.

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